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Compound of Interest

Compound Name: Isomaltitol

Cat. No.: B1672253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isomaltitol, a sugar alcohol used as a sugar substitute, exhibits a distinct solubility profile that

is critical for its application in various formulations, including pharmaceuticals and food

products. This technical guide provides an in-depth overview of the solubility of Isomaltitol in
different solvents, detailed experimental protocols for solubility determination, and a visual

representation of the experimental workflow.

Quantitative Solubility Data
The solubility of Isomaltitol is significantly influenced by the solvent system and temperature.

The following tables summarize the available quantitative data to facilitate easy comparison.

Table 1: Solubility of Isomaltitol in Water

Temperature (°C) Solubility ( g/100 g of solution)

25 25[1][2][3]

Table 2: Solubility of Isomaltitol in Water-Ethanol Mixtures at Various Temperatures
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Temperature (K) Mole Fraction of Water
Mole Fraction of
Isomaltitol

288.15 1.00 ~0.012

298.15 1.00 ~0.015

308.15 1.00 ~0.018

318.15 1.00 ~0.022

288.15 0.80 ~0.005

298.15 0.80 ~0.007

308.15 0.80 ~0.009

318.15 0.80 ~0.011

288.15 0.60 <0.006

298.15 0.60 <0.006

308.15 0.60 <0.006

318.15 0.60 <0.006

Note: Data in Table 2 is derived from a study by Wang et al. (2013) and presented as mole

fractions.[4][5] The solubility of Isomaltitol decreases significantly with an increasing mole

fraction of ethanol, indicating that ethanol acts as an antisolvent.

General Solubility Characteristics
Water: Isomaltitol is freely soluble in water. The solubility in water is approximately 24.5%

(w/w) at room temperature and increases with temperature.

Ethanol: It is sparingly soluble to practically insoluble in ethanol.

Organic Solvents: Isomaltitol is generally poorly soluble in organic solvents.
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The determination of Isomaltitol's solubility is crucial for process development and formulation.

The following are detailed methodologies for key experiments.

Gravimetric Method
This is a reliable method for determining the equilibrium solubility of a compound in a solvent.

Apparatus: A jacketed glass crystallizer, a magnetic stirrer, a thermostat water bath, and an

analytical balance.

Procedure:

An excess amount of Isomaltitol is added to a known mass of the solvent (or solvent

mixture) in the crystallizer.

The crystallizer is sealed to prevent solvent evaporation.

The mixture is agitated using the magnetic stirrer at a constant temperature, maintained

by the thermostat water bath, for a sufficient time to reach equilibrium. The equilibration

time should be determined experimentally; for Isomaltitol in water-ethanol mixtures, a

minimum of 2 hours has been reported.

After reaching equilibrium, the stirring is stopped, and the solution is allowed to stand for

at least one hour to allow the undissolved solids to settle.

A known mass of the clear supernatant is carefully withdrawn using a pre-weighed

syringe.

The withdrawn sample is weighed and then dried to a constant weight in an oven at an

appropriate temperature.

The mass of the dissolved Isomaltitol is determined by subtracting the mass of the

solvent from the initial mass of the solution.

The solubility is then calculated as the mass of the dissolved solute per unit mass or

volume of the solvent.
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Laser Monitoring Method
This is a time-saving method for determining solubility, particularly useful for screening multiple

solvent systems.

Apparatus: A jacketed glass crystallizer, a magnetic stirrer, a thermostat water bath, a laser

emitter, and a photodiode detector.

Procedure:

A known amount of the solvent is placed in the crystallizer and maintained at a constant

temperature.

A laser beam is passed through the solution and monitored by the photodiode detector.

A small, known amount of the solute (Isomaltitol) is added to the solvent while stirring.

The change in the laser light transmission or scattering is monitored. As the solute

dissolves, the solution remains clear.

The point at which the added solute no longer dissolves and forms a suspension is

detected by a sharp change in the light transmission/scattering. This indicates that the

saturation point has been reached.

The total amount of solute added to reach this point is used to calculate the solubility.

Experimental Workflow for Solubility Determination
The following diagram illustrates the logical workflow for determining the solubility of

Isomaltitol using the gravimetric method.
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Start: Prepare Solvent and Solute

Add Excess Solute to a Known Mass of Solvent in Crystallizer

Seal Crystallizer and Equilibrate at Constant Temperature with Stirring

Stop Stirring and Allow Solids to Settle

Withdraw a Known Mass of Clear Supernatant

Weigh the Sample

Dry Sample to a Constant Weight

Determine Mass of Dissolved Solute

Calculate Solubility

End: Report Solubility Data

Click to download full resolution via product page

Caption: Gravimetric method workflow for Isomaltitol solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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